Cas no 1803695-13-7 (3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1803695-13-7
• MF: C₇H₅ClF₃NO₅S
• MW: 307.63151049614
• CID: 4830390
• Update Time: 2025-10-29

3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO5S/c1-16-3-2-4(17-7(9,10)11)12-6(5(3)13)18(8,14)15/h2,13H,1H3
• InChI Key： BDVFQJMWTYZIMI-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C=C(N=1)OC(F)(F)F)OC)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.9
• Topological Polar Surface Area: 94.1

Additional information on 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Introduction to 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1803695-13-7)

3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride, with the CAS number 1803695-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its unique structural features that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including hydroxyl, methoxy, and trifluoromethoxy substituents on the pyridine ring, along with the sulfonyl chloride moiety at the 2-position, endows this compound with distinct chemical properties and reactivity patterns that are highly useful in drug discovery and development.

The sulfonyl chloride group is particularly noteworthy as it serves as a versatile synthetic handle for introducing sulfonamide functionalities into molecular frameworks. Sulfonamides are widely recognized for their broad spectrum of biological activities, making them integral components in numerous therapeutic agents. The structural arrangement of 3-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride positions it as a key precursor in the synthesis of sulfonamide derivatives, which have been extensively studied for their potential applications in treating diseases such as diabetes, inflammation, and infectious disorders.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and metabolic stability. The trifluoromethoxy group in this compound contributes to its lipophilicity and metabolic resistance, which are critical factors in drug design. This feature has been leveraged in the development of next-generation pharmaceuticals where fluorine atoms play a pivotal role in modulating pharmacokinetic properties. The combination of these substituents on the pyridine core creates a molecular scaffold that is both pharmacologically intriguing and synthetically accessible.

In academic research, 3-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride has been employed as a building block in the synthesis of novel heterocyclic compounds. Its reactivity allows for facile coupling with nucleophiles such as amines to form sulfonamides, which are then further functionalized to yield complex drug candidates. The hydroxyl group provides an additional site for chemical modification, enabling the creation of diverse derivatives with tailored biological profiles. Such flexibility makes this compound an indispensable tool for medicinal chemists seeking to explore new therapeutic avenues.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in oncology and anti-inflammatory therapies. Pyridine-based sulfonamides have demonstrated promising activity against various disease targets, including enzymes and receptors involved in cancer progression and inflammatory responses. The structural features of 3-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride align well with these therapeutic areas, making it a candidate for further investigation as a lead compound or intermediate in drug development pipelines.

From a synthetic chemistry perspective, the preparation of 3-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride involves multi-step reactions that showcase modern synthetic methodologies. The introduction of the sulfonyl chloride group typically requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability. These innovations are crucial for translating laboratory discoveries into commercially viable pharmaceuticals.

The biological evaluation of derivatives derived from 3-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride has yielded several compelling findings. Preclinical studies have indicated that certain sulfonamide analogs exhibit potent inhibitory effects on target enzymes relevant to metabolic diseases. Additionally, structural modifications have led to compounds with enhanced binding affinity and selectivity, reducing off-target effects—a critical consideration in drug development. Such results underscore the importance of this compound as a scaffold for generating novel therapeutics.

The growing demand for fluorinated compounds in drug design has also driven research into optimizing synthetic protocols for 3-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride. Researchers are exploring novel reaction pathways that minimize harsh reagents and maximize atom economy, aligning with global trends toward sustainable chemistry. These efforts not only improve the efficiency of producing this intermediate but also contribute to broader environmental stewardship within the pharmaceutical sector.

In conclusion,3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1803695-13-7) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and utility as a synthetic intermediate. Its role in generating sulfonamide-based drug candidates underscores its importance in addressing unmet medical needs across various therapeutic domains. As research continues to uncover new applications for this compound, its relevance is expected to grow further, solidifying its place as a cornerstone molecule in modern drug discovery efforts.